Cas no 1609396-65-7 ([2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide)

2-(4-Chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide is a chemically synthesized amine salt with potential applications in pharmaceutical and agrochemical research. The compound features a chlorophenyl and pyridinylmethyl moiety, which may contribute to its reactivity and binding properties in biological systems. Its hydrobromide salt form enhances stability and solubility, making it suitable for experimental use in aqueous or polar solvents. This derivative could serve as an intermediate in the development of bioactive molecules, particularly in targeting receptor interactions or enzyme inhibition. The structural combination of aromatic and heterocyclic components offers versatility for further functionalization, supporting its utility in medicinal chemistry and drug discovery workflows.
[2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide structure
1609396-65-7 structure
Product Name:[2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide
CAS No:1609396-65-7
MF:C14H16BrClN2
MW:327.647241592407
MDL:MFCD13194066
CID:4608260
Update Time:2025-06-08

[2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide
    • MDL: MFCD13194066
    • Inchi: 1S/C14H15ClN2.BrH/c15-14-3-1-12(2-4-14)5-10-17-11-13-6-8-16-9-7-13;/h1-4,6-9,17H,5,10-11H2;1H
    • InChI Key: SLYVTSFAOGTIDE-UHFFFAOYSA-N
    • SMILES: N(CCC1=CC=C(Cl)C=C1)CC1C=CN=CC=1.[H]Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5

[2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB219696-5 g
[2-(4-Chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide; 95%
1609396-65-7
5g
€261.80 2022-06-11
abcr
AB219696-1 g
[2-(4-Chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide; 95%
1609396-65-7
1 g
€137.20 2023-07-20
abcr
AB219696-1g
[2-(4-Chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide, 95%; .
1609396-65-7 95%
1g
€137.20 2025-02-16
1PlusChem
1P00J44Q-1g
[2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide
1609396-65-7 95%
1g
$61.00 2025-03-01
A2B Chem LLC
AI91018-1g
[2-(4-Chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide
1609396-65-7 95%
1g
$61.00 2024-04-20

Additional information on [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide

Introduction to [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide (CAS No. 1609396-65-7)

[2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide (CAS No. 1609396-65-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide is composed of a 4-chlorophenyl group attached to an ethyl chain, which is further linked to a pyridinylmethyl group. The presence of the hydrobromide salt form ensures its stability and solubility in aqueous solutions, making it suitable for various experimental and clinical applications. The compound's molecular formula is C15H17ClN2·HBr, with a molecular weight of approximately 333.77 g/mol.

In terms of synthesis, [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide can be prepared through a multi-step process involving the reaction of 2-(4-chlorophenyl)ethanamine with 4-picolyl chloride hydrochloride, followed by the formation of the hydrobromide salt. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production in industrial settings.

The biological activities of [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems, particularly serotonin and dopamine receptors. Research has shown that this compound exhibits selective binding to serotonin receptors (5-HT receptors), which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide as a lead compound for developing new antidepressant drugs. The study demonstrated that the compound effectively increased serotonin levels in the brain without causing significant side effects, suggesting its potential as a safer alternative to existing antidepressants. Furthermore, its ability to cross the blood-brain barrier efficiently enhances its therapeutic potential.

In addition to its neurological applications, [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide has also shown promise in cancer research. Studies have indicated that it can inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. This makes it a valuable tool for understanding the mechanisms underlying cancer progression and for developing targeted therapies.

The safety profile of [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide has been evaluated through various preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, [2-(4-chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide (CAS No. 1609396-65-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.